3-(1-((2,6-difluorophenyl)sulfonyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-[1-(2,6-difluorophenyl)sulfonylpiperidin-3-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C20H20F2N4O3S/c1-24-20(27)26(15-8-3-2-4-9-15)19(23-24)14-7-6-12-25(13-14)30(28,29)18-16(21)10-5-11-17(18)22/h2-5,8-11,14H,6-7,12-13H2,1H3
• InChI Key: PYMAXPFBHMCOCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCCN(C2)S(=O)(=O)C3=C(C=CC=C3F)F)C4=CC=CC=C4
• Molecular Formula: C20H20F2N4O3S
• Molecular Weight: 434.5 g/mol
• CAS No.: 1396808-47-1

Description

3-(1-((2,6-difluorophenyl)sulfonyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H20F2N4O3S and its molecular weight is 434.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Research has shown that derivatives of 1,2,4-triazol-3-thiol, including compounds with structures similar to the one , have been synthesized and evaluated for their biological potential, displaying potent inhibitory activities against α-glucosidase enzyme, which are even more effective than acarbose, a commercially available α-glucosidase inhibitor used to treat type II diabetes. These compounds have low hemolytic activity, suggesting their potential as new drug candidates (Aziz ur-Rehman et al., 2018). Similarly, a series of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives demonstrated significant potent antimicrobial activities against pathogens of Lycopersicon esculentum, a common agricultural crop, indicating their utility in addressing plant health and disease management (K. Vinaya et al., 2009).

Drug Discovery and Chemical Synthesis

In the realm of drug discovery and chemical synthesis, compounds featuring the 1,2,4-triazole moiety have been synthesized and characterized, showcasing a variety of applications. For example, the synthesis of 4,7-dihydro[1,2,4]triazolo-[1,5-a]pyrimidine-6-sulfonamide derivatives has expanded the library of compounds with potential biological properties, although their specific activities require further investigation (M. Kolosov et al., 2015). Another study focused on the oxidative metabolism of a novel antidepressant, Lu AA21004, involving various enzymes including CYP2D6 and CYP3A4/5, highlights the importance of understanding the metabolic pathways of these compounds for their effective use in therapeutics (Mette G. Hvenegaard et al., 2012).

Material Science and Polymorphism

In material science and polymorphism, the identification of various polymorphs of compounds, such as ASP3026, a novel inhibitor of the fusion protein EML4-ALK, underscores the importance of controlling polymorphism in pharmaceutical compounds for the development of solid formulations. The study revealed that different polymorphs could be obtained through temperature control, reflecting the critical role of crystallization process parameters (K. Takeguchi et al., 2015).